Cas no 1396882-57-7 (N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide)

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide is a sulfonamide derivative featuring a thiophene and dimethoxybenzene moiety, offering unique structural and functional properties. Its hybrid structure combines the electron-rich thiophene ring with the sterically and electronically modulated dimethoxybenzene group, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl group provides a reactive site for further derivatization, while the sulfonamide linkage contributes to stability and bioactivity. This compound is of interest in medicinal chemistry for its potential role in modulating biological targets, particularly in CNS and antimicrobial research. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and drug discovery applications.
N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide structure
1396882-57-7 structure
Product Name:N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide
CAS No:1396882-57-7
MF:C14H17NO5S2
MW:343.418481588364
CID:6416464
PubChem ID:71782499
Update Time:2025-05-24

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide
    • N-(2-hydroxy-2-thiophen-2-ylethyl)-3,4-dimethoxybenzenesulfonamide
    • F5857-8513
    • N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
    • AKOS024524970
    • VU0525907-1
    • N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-3,4-dimethoxybenzenesulfonamide
    • 1396882-57-7
    • Inchi: 1S/C14H17NO5S2/c1-19-12-6-5-10(8-13(12)20-2)22(17,18)15-9-11(16)14-4-3-7-21-14/h3-8,11,15-16H,9H2,1-2H3
    • InChI Key: FGIICLLWSUXMKT-UHFFFAOYSA-N
    • SMILES: C1(S(NCC(O)C2SC=CC=2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 343.05481499g/mol
  • Monoisotopic Mass: 343.05481499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 122Ų

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5857-8513-2μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
2μmol
$57.0 2023-09-09
Life Chemicals
F5857-8513-5μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
5μmol
$63.0 2023-09-09
Life Chemicals
F5857-8513-10μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
10μmol
$69.0 2023-09-09
Life Chemicals
F5857-8513-20μmol
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
20μmol
$79.0 2023-09-09
Life Chemicals
F5857-8513-1mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
1mg
$54.0 2023-09-09
Life Chemicals
F5857-8513-2mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
2mg
$59.0 2023-09-09
Life Chemicals
F5857-8513-3mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
3mg
$63.0 2023-09-09
Life Chemicals
F5857-8513-4mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
4mg
$66.0 2023-09-09
Life Chemicals
F5857-8513-5mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
5mg
$69.0 2023-09-09
Life Chemicals
F5857-8513-10mg
N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
1396882-57-7
10mg
$79.0 2023-09-09

Additional information on N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide

Research Briefing on N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 1396882-57-7)

N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 1396882-57-7) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a thiophene ring and dimethoxybenzene sulfonamide moiety, which are believed to contribute to its potential biological activities. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic applications, making it a promising candidate for further investigation.

The synthesis of N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide involves a multi-step process that includes the condensation of 2-thiophenethanol with 3,4-dimethoxybenzenesulfonyl chloride, followed by purification and characterization using advanced spectroscopic techniques such as NMR and mass spectrometry. The compound's purity and structural integrity have been confirmed, laying a solid foundation for subsequent biological evaluations.

Preliminary pharmacological studies have indicated that N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide exhibits significant inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has also explored the compound's potential anticancer effects. In vitro studies using various cancer cell lines have demonstrated that N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide can induce apoptosis and inhibit cell proliferation, particularly in breast and lung cancer models. These effects are thought to be mediated through the modulation of key signaling pathways, including the PI3K/Akt and MAPK cascades.

Despite these promising results, further studies are needed to fully elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Current research efforts are focused on improving its bioavailability and reducing potential off-target effects. Additionally, in vivo studies are underway to validate its efficacy and safety in animal models, which will be critical for advancing its development as a therapeutic agent.

In conclusion, N-2-hydroxy-2-(thiophen-2-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 1396882-57-7) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and cancer therapy. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it closer to clinical application.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.